Cas no 45275-74-9 (1-Eicosanamine,N,N-dimethyl-)

1-Eicosanamine,N,N-dimethyl- structure
1-Eicosanamine,N,N-dimethyl- structure
Product Name:1-Eicosanamine,N,N-dimethyl-
CAS No:45275-74-9
MF:C22H47N
MW:325.615287065506
CID:331958
PubChem ID:6452025
Update Time:2025-04-19

1-Eicosanamine,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Eicosanamine,N,N-dimethyl-
    • N,N-dimethylicosan-1-amine
    • N,N-dimethylicosylamine
    • DTXSID00196457
    • 9D42UH84S7
    • SCHEMBL284474
    • n,n-dimethyleicosylamine
    • EINECS 256-216-2
    • Eicosylamine, N,N-dimethyl-
    • 1-Eicosanamine, N,N-dimethyl-
    • Eicosyldimethylamine
    • NS00031512
    • N,N-Dimethyl-1-eicosanamine
    • 45275-74-9
    • Eicosyldimethylamin
    • Inchi: 1S/C22H47N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(2)3/h4-22H2,1-3H3
    • InChI Key: AYNZRGVSQNDHIX-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 325.37111
  • Monoisotopic Mass: 325.370851
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 19
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.2
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Density: 0.8073 (estimate)
  • Melting Point: 33°C
  • Boiling Point: 363.77°C (rough estimate)
  • Flash Point: 165.4°C
  • Refractive Index: 1.4592 (estimate)
  • PSA: 3.24

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